Cas no 111991-20-9 (2-(2,4,5-trifluorophenyl)acetaldehyde)

2-(2,4,5-Trifluorophenyl)acetaldehyde is a fluorinated aromatic aldehyde with the molecular formula C₈H₅F₃O. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The presence of three fluorine atoms on the phenyl ring enhances its reactivity and selectivity in nucleophilic addition and condensation reactions, making it valuable for constructing complex fluorinated molecules. Its high purity and stability under standard conditions ensure consistent performance in multi-step synthetic processes. The compound is commonly utilized in the development of active pharmaceutical ingredients (APIs) and specialty chemicals, where fluorinated motifs are critical for modulating biological activity and physicochemical properties.
2-(2,4,5-trifluorophenyl)acetaldehyde structure
111991-20-9 structure
Product Name:2-(2,4,5-trifluorophenyl)acetaldehyde
CAS No:111991-20-9
MF:C8H5F3O
MW:174.119912862778
MDL:MFCD11110005
CID:129485
PubChem ID:53403457
Update Time:2025-11-07

2-(2,4,5-trifluorophenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetaldehyde,2,4,5-trifluoro-
    • 2-(2,4,5-TRIFLUOROPHENYL)ACETALDEHYDE
    • (2,4,5-trifluorophenyl)acetaldehyde
    • (2,4,5-triflurophenyl)acetaldehyde
    • ACMC-20mf9o
    • AG-D-30805
    • CTK4A7605
    • 2,4,5-Trifluorophenyl acetaldehyde
    • SCHEMBL2556351
    • Benzeneacetaldehyde, 2,4,5-trifluoro-
    • DTXSID60695178
    • CS-0266379
    • EN300-1725348
    • AKOS006307931
    • 111991-20-9
    • 2-(2,4,5-trifluorophenyl)acetaldehyde
    • MDL: MFCD11110005
    • Inchi: 1S/C8H5F3O/c9-6-4-8(11)7(10)3-5(6)1-2-12/h2-4H,1H2
    • InChI Key: XFGUFAPXHXFYKH-UHFFFAOYSA-N
    • SMILES: FC1C=C(C(=CC=1CC=O)F)F

Computed Properties

  • Exact Mass: 174.02925
  • Monoisotopic Mass: 174.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.317±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 196.8±35.0 ºC (760 Torr),
  • Flash Point: 68.3±17.4 ºC,
  • Solubility: Very slightly soluble (0.11 g/l) (25 º C),
  • PSA: 17.07
  • LogP: 1.84530

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Additional information on 2-(2,4,5-trifluorophenyl)acetaldehyde

Introduction to CAS No. 111991-20-9: 2-(2,4,5-Trifluorophenyl)Acetaldehyde

CAS No. 111991-20-9, commonly referred to as 2-(2,4,5-trifluorophenyl)acetaldehyde, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which features a trifluorophenyl group attached to an acetaldehyde moiety. The presence of three fluorine atoms in the aromatic ring imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of 2-(2,4,5-trifluorophenyl)acetaldehyde involves advanced methodologies that leverage the reactivity of fluorinated aromatic systems. Recent studies have explored the use of electrophilic substitution reactions and palladium-catalyzed coupling techniques to efficiently construct this compound. These methods not only enhance the yield but also ensure high purity, which is critical for its application in sensitive chemical processes.

One of the most notable applications of CAS No. 111991-20-9 is in the field of drug discovery. The trifluorophenyl group is known for its ability to modulate pharmacokinetic properties such as solubility and bioavailability. Researchers have utilized this compound as a building block in the synthesis of potential therapeutic agents targeting various disease states, including cancer and neurodegenerative disorders.

In addition to its role in pharmaceuticals, 2-(2,4,5-trifluorophenyl)acetaldehyde has found utility in materials science. Its electronic properties make it a promising candidate for use in organic electronics, particularly in the development of advanced polymers and semiconducting materials. Recent advancements have demonstrated its ability to enhance the performance of organic light-emitting diodes (OLEDs) by improving charge transport properties.

The chemical stability of CAS No. 111991-20-9 is another factor that contributes to its versatility. Studies have shown that it exhibits remarkable resistance to oxidative degradation under ambient conditions, making it suitable for long-term storage and use in diverse chemical environments.

From an environmental standpoint, the synthesis and application of 2-(2,4,5-trifluorophenyl)acetaldehyde are being scrutinized for their sustainability profiles. Researchers are actively exploring greener synthetic routes and recycling strategies to minimize waste and reduce the ecological footprint associated with its production.

In conclusion, CAS No. 111991-20-9: 2-(2,4,5-trifluorophenyl)acetaldehyde stands as a testament to the ingenuity of modern chemistry. Its unique structure, coupled with cutting-edge synthetic methodologies and diverse applications across multiple disciplines, positions it as a key player in advancing scientific research and industrial innovation.

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